Cas no 40914-13-4 (2-chloro-N-(furan-2-yl)methylacetamide)

2-Chloro-N-(furan-2-yl)methylacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a furan-methyl group. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds or functionalized derivatives. The presence of both the electrophilic chloroacetamide group and the furan ring offers versatility in nucleophilic substitution or cross-coupling reactions. Its well-defined molecular framework ensures consistent performance in targeted syntheses, while the furan moiety may contribute to further functionalization due to its aromatic properties. The compound is typically handled under controlled conditions due to its potential reactivity. Suitable for research and industrial applications requiring precise molecular modifications.
2-chloro-N-(furan-2-yl)methylacetamide structure
40914-13-4 structure
Product Name:2-chloro-N-(furan-2-yl)methylacetamide
CAS No:40914-13-4
MF:C7H8ClNO2
MW:173.596920967102
MDL:MFCD00297044
CID:926360
PubChem ID:720922
Update Time:2025-06-08

2-chloro-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(furan-2-ylmethyl)acetamide
    • 2-Chloro-N-(2-furylmethyl)acetamide
    • 2-CHLORO-N-FURAN-2-YLMETHYL-ACETAMIDE
    • N-(CHLOROACETYL)-2-(AMINOMETHYL)FURAN
    • 2-chloro-N-(2-furanylmethyl)acetamide
    • 2-chloro-N-furfurylacetamide
    • Chlor-essigsaeure-furfurylamid
    • chloro-acetic acid furfurylamide
    • chlorofurylmethylacetamide
    • F9995-0362
    • N-furfuryl-2-chloroacetamide
    • N-Furfurylchloroacetamide
    • N-(Furfuryl)chloroacetamide
    • 2-chloro-N-(furan-2-yl)methylacetamide
    • 40914-13-4
    • 2-Chloro-N-[(fur-2-yl)methyl]acetamide
    • 12X-0925
    • AKOS000266058
    • J-509090
    • STK415388
    • AM100798
    • A825343
    • SCHEMBL6029533
    • MFCD00297044
    • BBL008375
    • EN300-01586
    • Z56891404
    • DRDCOQBVIBGWCZ-UHFFFAOYSA-N
    • DB-049679
    • DTXSID90352186
    • 2-chloro-N-[(furan-2-yl)methyl]acetamide
    • SB61029
    • ALBB-002298
    • MDL: MFCD00297044
    • Inchi: 1S/C7H8ClNO2/c8-4-7(10)9-5-6-2-1-3-11-6/h1-3H,4-5H2,(H,9,10)
    • InChI Key: DRDCOQBVIBGWCZ-UHFFFAOYSA-N
    • SMILES: ClCC(NCC1=CC=CO1)=O

Computed Properties

  • Exact Mass: 173.02400
  • Monoisotopic Mass: 173.024356
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.250
  • Melting Point: 39-42°C
  • Boiling Point: 350.3°C at 760 mmHg
  • Flash Point: 165.7°C
  • Refractive Index: 1.505
  • PSA: 42.24000
  • LogP: 1.52550

2-chloro-N-(furan-2-yl)methylacetamide Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-chloro-N-(furan-2-yl)methylacetamide Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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Additional information on 2-chloro-N-(furan-2-yl)methylacetamide

Comprehensive Overview of 2-Chloro-N-(furan-2-yl)methylacetamide (CAS No. 40914-13-4): Properties, Applications, and Innovations

2-Chloro-N-(furan-2-yl)methylacetamide (CAS No. 40914-13-4) is a specialized organic compound with a unique molecular structure that combines a furan ring and a chloroacetamide moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-chloro-N-(furan-2-yl)methylacetamide synthesis", "CAS 40914-13-4 applications", and "furan-based acetamide derivatives", reflecting its growing relevance in scientific and industrial domains.

The molecular formula of 2-chloro-N-(furan-2-yl)methylacetamide is C7H8ClNO2, with a molecular weight of 173.6 g/mol. Its structure features a furan-2-ylmethyl group attached to the nitrogen atom of a chloroacetamide backbone, which contributes to its reactivity and functional diversity. This compound is often explored for its potential as a building block in the synthesis of more complex molecules, particularly in drug discovery and crop protection formulations. Searches for "furan-2-ylmethylacetamide derivatives" and "chloroacetamide furan hybrids" highlight the compound's role in modern chemical research.

In the pharmaceutical industry, 2-chloro-N-(furan-2-yl)methylacetamide is investigated for its bioactivity, particularly as a precursor for antimicrobial and anti-inflammatory agents. Recent studies have focused on its potential to inhibit specific enzymatic pathways, making it a candidate for targeted therapies. Queries such as "40914-13-4 biological activity" and "furan acetamide drug development" are common among researchers seeking to leverage its properties for novel treatments. Additionally, its compatibility with green chemistry principles aligns with the increasing demand for sustainable synthetic methods.

The agrochemical sector also benefits from 2-chloro-N-(furan-2-yl)methylacetamide, where it serves as an intermediate in the production of herbicides and fungicides. Its furan ring enhances the compound's ability to interact with biological targets, improving efficacy in crop protection. Popular search terms like "furan-2-ylmethylacetamide agrochemical uses" and "CAS 40914-13-4 in agriculture" underscore its importance in this field. Innovations in formulation technologies have further expanded its utility, addressing challenges such as resistance management and environmental impact.

From a material science perspective, 2-chloro-N-(furan-2-yl)methylacetamide is explored for its potential in polymer chemistry and functional materials. Its reactive sites enable incorporation into polymeric networks, contributing to the development of advanced materials with tailored properties. Searches for "furan-based acetamide polymers" and "40914-13-4 material applications" reflect the interdisciplinary interest in this compound. Researchers are particularly intrigued by its ability to modify surface properties and enhance material durability.

Quality control and analytical methods for 2-chloro-N-(furan-2-yl)methylacetamide are critical for ensuring its consistent performance in various applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability. Industry professionals often search for "CAS 40914-13-4 analytical standards" and "2-chloro-N-(furan-2-yl)methylacetamide purity testing" to meet regulatory and operational requirements. Advances in analytical technologies continue to improve the precision and efficiency of these assessments.

In conclusion, 2-chloro-N-(furan-2-yl)methylacetamide (CAS No. 40914-13-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and reactivity make it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research progresses, the demand for information on "furan-2-ylmethylacetamide innovations" and "40914-13-4 future applications" is expected to grow, driving further exploration and development of this remarkable molecule.

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